Methyl 2-(2-chlorophenyl)-2-[4-(3,6-dichloropyridine-2-carbonyl)piperazin-1-YL]acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Methyl 2-(2-chlorophenyl)-2-[4-(3,6-dichloropyridine-2-carbonyl)piperazin-1-YL]acetate is a useful research compound. Its molecular formula is C19H18Cl3N3O3 and its molecular weight is 442.72. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Analytical Methodologies for Detection
A sensitive and specific assay utilizing high-performance liquid chromatography (HPLC) with tandem mass spectrometric (MS-MS) detection has been developed for the determination of a related compound, L-745,870, a potential antipsychotic agent. This method offers precision, accuracy, and sensitivity for pharmacokinetic studies in human subjects following a single dose, demonstrating the compound's relevance in medical research and its potential therapeutic applications (Chavez-Eng, Constanzer, & Matuszewski, 1997).
Metabolic Studies
Research into the metabolism of L-745,870, a dopamine D(4) selective antagonist, in rats, monkeys, and humans has identified major metabolic pathways, including N-dealkylation and the formation of a novel mercapturic acid adduct. This work contributes to understanding the biotransformation and potential therapeutic roles of similar compounds (Zhang, Kari, Davis, Doss, Baillie, & Vyas, 2000).
Structural Analysis and Characterization
Synthetic efforts and structural analyses have been made to study related compounds, highlighting their chemical synthesis, characterization, and potential applications. For instance, the synthesis and characterization of 5-(3,4-dichlorophenyl)-3-{[4-(2-pyridyl)piperazine-1-yl]methyl}-1,3,4-oxadiazole-2(3H)-one provide insights into the molecular structure and interactions, essential for understanding the chemical properties and biological activities of related compounds (Şahin, Özkan, Köksal, & Işık, 2012).
Novel Synthesis Methods
Innovative synthetic methodologies have been developed for related compounds, demonstrating the chemical versatility and potential for generating new therapeutic agents. For example, a new method for synthesizing methyl-4-[(3,4-dichlorophenyl)acetyl]-3-[(1-pyrrolidinyl)methyl]-1-piperazine carboxylate showcases the advancement in synthetic organic chemistry and its implications for drug development (Kasatkin, Nazarov, Galan, Babkin, Mitrofanov, Goncharov, Shcherbakov, & Stepanov, 2009).
Metal-Based Chemotherapy
Exploratory research into metal-based chemotherapy against tropical diseases has involved the synthesis and characterization of copper(II) and gold(I) complexes with related compounds, such as clotrimazole and ketoconazole. This innovative approach toward drug design and disease treatment underscores the potential biomedical applications of these and similar compounds in addressing global health challenges (Navarro, Lehmann, Cisneros-Fajardo, Fuentes, Sánchez-Delgado, Silva, & Urbina, 2000).
Properties
IUPAC Name |
methyl 2-(2-chlorophenyl)-2-[4-(3,6-dichloropyridine-2-carbonyl)piperazin-1-yl]acetate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18Cl3N3O3/c1-28-19(27)17(12-4-2-3-5-13(12)20)24-8-10-25(11-9-24)18(26)16-14(21)6-7-15(22)23-16/h2-7,17H,8-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NGBVZZGNEFGNJN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C(C1=CC=CC=C1Cl)N2CCN(CC2)C(=O)C3=C(C=CC(=N3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18Cl3N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
442.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.